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Compound of Interest

Compound Name: Janthitrem G

Cat. No.: B1672790 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Janthitrem G, specifically 11,12-epoxy-janthitrem G (also known as epoxy-janthitrem I), is an

indole-diterpenoid mycotoxin produced by the endophytic fungus Epichloë spp. residing within

perennial ryegrass (Lolium perenne L.).[1][2] These compounds are of significant interest due

to their potent insecticidal properties, offering a natural defense mechanism for the host plant

against various pasture pests.[2][3] However, epoxy-janthitrems are also known to be

tremorgenic in grazing livestock, although less potent than lolitrem B.[2][3] The dual bioactivity

of Janthitrem G makes its extraction, purification, and quantification crucial for agricultural

research, toxicology studies, and the development of novel biopesticides. This application note

provides a detailed protocol for the extraction of Janthitrem G from perennial ryegrass tissue,

along with methods for its quantification and an overview of its biosynthetic pathway.

Data Presentation

The following table summarizes key quantitative data related to the analysis of Janthitrem G
and associated alkaloids from perennial ryegrass.
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Parameter Value
Compound(
s)

Matrix
Analytical
Method

Reference

Limit of

Detection

(LOD)

0.2 ng/mL

Epoxy-

janthitrem I &

other

alkaloids

Perennial

ryegrass

extract

LC-MS [2]

Limit of

Quantification

(LOQ)

0.5 - 0.6

ng/mL

Epoxy-

janthitrem I &

other

alkaloids

Perennial

ryegrass

extract

LC-MS [2]

Linearity (R²) > 0.99

Epoxy-

janthitrem I &

other

alkaloids

Perennial

ryegrass

extract

LC-MS [2]

Tissue

Distribution

Highest

concentration

s in seeds;

evenly

distributed

between

shoots and

roots.

Epoxy-

janthitrem I

Perennial

ryegrass

tissues

LC-MS [2]

Stability in

Dried

Herbage

50% decline

within 5 to 7

days in cut

and field-

dried

ryegrass.

Total

Janthitrems

Perennial

ryegrass

herbage

Not specified [4]

Experimental Protocols
1. Sample Preparation

This protocol is adapted from methodologies described in scientific literature.[1][2][5]
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Plant Material: Use perennial ryegrass infected with an epoxy-janthitrem producing Epichloë

strain (e.g., AR37 or NEA12).[2][5] Tissues can include seeds, shoots, or roots. For analysis

of aerial parts, pseudo-stems (the basal section of the tiller) are often used.[5]

Harvesting and Storage: Harvest fresh plant material and immediately freeze in liquid

nitrogen to quench metabolic processes.[5] Store samples at -80°C until further processing.

Lyophilization: Freeze-dry the plant tissue for 48 hours to remove all water content.[1] This is

a critical step for efficient grinding and extraction.

Grinding: Homogenize the lyophilized tissue to a fine powder using a bead mill or a similar

grinder.[1][2][5] This increases the surface area for solvent extraction.

2. Extraction of Janthitrem G

Initial Extraction:

Weigh approximately 20 mg (±0.2 mg) of the finely ground plant powder into a

microcentrifuge tube.[2]

Add 1 mL of 80% methanol (methanol:water, 80:20, v/v).[1][2]

Vortex the mixture vigorously for 5 minutes.[2]

Sonicate the mixture for 5 minutes in a sonication bath.[2]

Centrifuge the sample at high speed (e.g., 16,000 x g) for 5 minutes.[2]

Carefully transfer the supernatant to a clean collection tube.

Re-extraction:

Add another 1 mL of 80% methanol to the plant material pellet.[2]

Repeat the vortexing, sonication, and centrifugation steps as described above.

Combine the second supernatant with the first one.
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Sample Concentration (Optional but Recommended):

Dry the combined supernatants using a vacuum concentrator (e.g., SpeedVac) at a

moderate temperature (e.g., 21°C) for approximately 16 hours or until completely dry.[1]

Reconstitute the dried extract in a known volume of 80% methanol (e.g., 200 µL) for LC-

MS analysis.[1]

3. Quantification by Liquid Chromatography-Mass Spectrometry (LC-MS)

The following is a representative LC-MS method for the analysis of Janthitrem G.

Instrumentation: A high-performance liquid chromatograph coupled to a mass spectrometer

(e.g., Thermo Fisher Vanquish with a Q Exactive series MS).[1][2]

Column: Hypersil Gold 1.9 µm, 100 mm × 2.1 mm HPLC column.[1]

Mobile Phase:

A: 0.1% formic acid in water.[1]

B: 0.1% formic acid in acetonitrile.[1]

Gradient:

Initial conditions: 98% A.[1]

Linear gradient to 0% A over 11 minutes.[1]

Hold at 0% A for 4 minutes.[1]

Return to initial conditions.[1]

Flow Rate: 0.3 mL/min.[1]

Mass Spectrometry Parameters:

Ionization Mode: Positive electrospray ionization (ESI+).[5]
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MS Source Heater Temperature: 310°C.[2]

Heated Capillary Temperature: 320°C.[2]

Spray Voltage: 3.6 kV.[2]

Sheath, Auxiliary, and Sweep Gases (Nitrogen): 28, 15, and 4 L/min, respectively.[2]

Data Acquisition: Full scan MS1 and targeted MS/MS (product ion scan) for confirmation.

The collision energy for MS/MS can be set around 35 V.[2]

Identification: Janthitrem G (epoxy-janthitrem I) can be identified based on its exact mass

and characteristic MS/MS fragmentation pattern.[2]

Mandatory Visualizations
Janthitrem G Extraction Workflow
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Figure 1. Janthitrem G Extraction Workflow
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Figure 2. Proposed Biosynthetic Pathway of Epoxy-Janthitrems
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note and Protocol: Extraction of Janthitrem
G from Perennial Ryegrass Tissue]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672790#janthitrem-g-extraction-protocol-from-
perennial-ryegrass-tissue]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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